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Compound of Interest

Compound Name: (2-Isothiocyanatopropyl)benzene

CAS No.: 16220-05-6

Cat. No.: B1593800

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for (2-
isothiocyanatopropyl)benzene. Designed for researchers, scientists, and professionals in

drug development, this document delves into the nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data of this compound. The guide offers in-depth analysis

and interpretation of the spectral features, supported by established scientific principles and

data from analogous compounds.

Introduction
(2-Isothiocyanatopropyl)benzene, a member of the isothiocyanate class of organic

compounds, holds significant interest due to the diverse biological activities associated with this

functional group. Isothiocyanates are known for their presence in cruciferous vegetables and

their potential as chemopreventive agents. Accurate spectroscopic characterization is

paramount for the unambiguous identification and quality control of such compounds in

research and development settings. This guide provides a detailed analysis of the expected
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spectroscopic data for (2-isothiocyanatopropyl)benzene, offering a foundational reference for

its synthesis and characterization.

Molecular Structure
To facilitate the interpretation of the spectroscopic data, the molecular structure of (2-
isothiocyanatopropyl)benzene is presented below. The numbering of the carbon and

hydrogen atoms is provided to aid in the assignment of NMR signals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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